Cas no 2228490-04-6 (1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol)

• Product Name: 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol
• CAS No: 2228490-04-6
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• CID: 6056542
• PubChem ID: 165705279
• Update Time: 2025-07-02

1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol
• 1-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]ethane-1,2-diol
• 2228490-04-6
• EN300-1741390

• Inchi： 1S/C8H14N2O2S/c1-5-7(6(12)4-11)13-8(9-5)10(2)3/h6,11-12H,4H2,1-3H3
• InChI Key： COCXZPVBTDBDAL-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(CO)O)N(C)C

Computed Properties

• Exact Mass: 202.07759887g/mol
• Monoisotopic Mass: 202.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.8Ų

Additional information on 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol

Introduction to 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol (CAS No. 2228490-04-6)

1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 2228490-04-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a unique structural framework comprising a thiazole ring substituted with ethyl and dimethylamino functional groups, making it a promising candidate for further exploration in medicinal chemistry. The presence of both basic and hydroxyl moieties within its molecular structure suggests potential applications in drug design, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways.

The compound’s structural motif, which includes a thiazole core and dimethylamino side chains, is reminiscent of several pharmacologically active scaffolds. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of an ethyl chain at the 5-position of the thiazole ring introduces additional conformational flexibility, which may enhance binding affinity to biological targets. Furthermore, the two hydroxyl groups at the 1 and 2 positions provide opportunities for further derivatization, enabling the synthesis of analogs with tailored physicochemical properties.

In recent years, there has been growing interest in exploring novel heterocyclic compounds as potential therapeutic agents. The dimethylamino group in particular is frequently employed in medicinal chemistry due to its ability to modulate both lipophilicity and basicity, which are critical parameters for drug-like properties. This compound’s dual functionality makes it an attractive starting point for investigating its role as a pharmacophore in the design of small-molecule inhibitors or modulators. Preliminary computational studies suggest that the molecule may exhibit favorable interactions with enzymes or receptors involved in metabolic disorders and neurodegenerative diseases.

From a synthetic perspective, 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol represents an intriguing challenge for organic chemists. The synthesis involves multiple steps, including cyclization reactions to form the thiazole ring and functional group transformations to introduce the desired substituents. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions could be employed to achieve high regioselectivity and yield. The development of efficient synthetic routes would not only facilitate access to this compound but also provide insights into strategies for constructing related derivatives.

Biological evaluation remains a crucial step in assessing the therapeutic potential of this compound. Initial in vitro assays could focus on its interaction with enzymes such as kinases or phosphodiesterases, which are implicated in various disease states. Additionally, cellular-based assays might explore its effects on inflammation-related pathways or neurotransmitter systems. Collaborative efforts between synthetic chemists and biologists would be essential to unravel the mechanistic basis of any observed biological activity.

The growing emphasis on precision medicine has highlighted the need for structurally diverse pharmacological candidates. 1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol, with its unique structural features, aligns well with this trend. By leveraging high-throughput screening technologies and structure-based drug design approaches, researchers could rapidly identify novel derivatives with enhanced efficacy or reduced toxicity profiles. Such efforts would contribute to the broader goal of developing next-generation therapeutics tailored to individual patient needs.

The compound’s potential extends beyond traditional pharmaceutical applications; it may also find utility in agrochemical research or as an intermediate in specialty chemical synthesis. For instance, its thiazole core could serve as a precursor for more complex heterocycles with applications in material science or catalysis. As synthetic methodologies continue to evolve, opportunities for innovative applications of this class of compounds will likely expand.

In conclusion,1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylethane-1,2-diol (CAS No. 2228490-04-6) represents a structurally intriguing molecule with significant untapped potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it a compelling subject for further investigation. Through interdisciplinary collaboration and cutting-edge synthetic techniques, dimethylamino -substituted thiazole derivatives like this one could pave the way for novel therapeutic interventions across multiple disease areas.